Cas no 2090294-73-6 (4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole)

• Product Name: 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole
• CAS No: 2090294-73-6
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 5722643
• PubChem ID: 121205809
• Update Time: 2025-05-22

4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 2090294-73-6
• AKOS026714837
• F1967-4210
• 4-(6-chloro-2-methylpyrimidin-4-yl)-5-methyl-1,2-oxazole
• 4-(6-chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole
• Pyrimidine, 4-chloro-2-methyl-6-(5-methyl-4-isoxazolyl)-
• 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole

• Inchi： 1S/C9H8ClN3O/c1-5-7(4-11-14-5)8-3-9(10)13-6(2)12-8/h3-4H,1-2H3
• InChI Key： LFJPSKRYUIHDHJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=NOC=2C)=NC(C)=N1

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 338.8±42.0 °C(Predicted)
• pka: -2.40±0.39(Predicted)

Additional information on 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole

4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole: A Comprehensive Overview

The compound 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole, identified by the CAS number 2090294-73-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of this molecule is characterized by a pyrimidine ring substituted with chlorine and methyl groups, connected to an isoxazole ring with a methyl substituent. This unique combination of functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of isoxazole derivatives in medicinal chemistry due to their diverse biological activities. For instance, 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole has shown potential as a lead compound in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that the presence of the chlorine atom at the 6-position of the pyrimidine ring enhances the molecule's ability to interact with specific biological targets, thereby improving its pharmacological profile.

In addition to its therapeutic applications, this compound has also been explored for its role in agrochemicals. The methyl group substitution on both the pyrimidine and isoxazole rings contributes to its stability and bioavailability, making it a viable option for use in pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agriculture.

From a synthetic perspective, 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole can be synthesized through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired yield. Researchers have reported that microwave-assisted synthesis significantly reduces reaction time while maintaining high purity levels, making it an attractive option for large-scale production.

The structural versatility of this compound also lends itself well to further modifications. By altering the substituents on either the pyrimidine or isoxazole rings, chemists can explore a wide range of biological activities and optimize the molecule for specific therapeutic applications. For example, substituting the chlorine atom with other halogens or introducing additional functional groups could enhance its selectivity towards particular enzyme targets.

In conclusion, 4-(6-Chloro-2-methylpyrimidin-4-yl)-5-methylisoxazole represents a valuable addition to the arsenal of organic compounds with potential applications in medicine and agriculture. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors.